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Compound of Interest

Compound Name: ZK756326 dihydrochloride

Cat. No.: B2578722

For Researchers, Scientists, and Drug Development Professionals

Abstract

ZK756326 dihydrochloride is a potent and selective nonpeptide agonist of the CC chemokine
receptor 8 (CCR8), a G protein-coupled receptor (GPCR) implicated in various immunological
processes. This document provides a comprehensive in vitro characterization of ZK756326,
summarizing its binding affinity, functional agonistic activity, and signaling pathways. Detailed
experimental protocols for key assays are provided to enable replication and further
investigation by the scientific community.

Core Pharmacological Data

The in vitro activity of ZK756326 has been determined through a series of binding and
functional assays. The compound acts as a full agonist at the human CCRS, eliciting
downstream signaling events.
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Parameter

Value

Description

IC50

1.8 uM

Concentration of ZK756326
that inhibits 50% of the binding
of the natural CCR8 ligand I-
309 (CCL1).[1]

EC50

245 nM

Concentration of ZK756326
that produces 50% of the
maximal response in a

functional assay.[2]

Selectivity Profile

The selectivity of ZK756326 for CCR8 was evaluated through binding competition assays

against a panel of other G protein-coupled receptors.

Receptor Family

Specific Receptors

Activity

Chemokine Receptors

CCRS, CXCR3, CXCRA4,
CCRS

No agonist activity
demonstrated.[2]

Other GPCRs

26 other GPCRs

>28-fold specificity for CCR8
(IC50 values >50 uM).

Serotonergic Receptors

5-HT1A, 5-HT2B, 5-HT2C, 5-
HT5A, 5-HT6

Less selectivity observed with
IC50 values of 5.4, 4.4, 34.8,
16, and 5.9 uM, respectively.

Adrenergic Receptor

a2A

Less selectivity observed with
an IC50 value of <20 pM.

Signaling Pathways and Experimental Workflows
ZK756326-Mediated CCRS8 Signaling Pathway

ZK756326, upon binding to CCR8, activates intracellular signaling cascades typical for Gi/o-

coupled GPCRs. This includes the mobilization of intracellular calcium and the activation of the

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7115865/
https://www.researchgate.net/publication/26279981_FLIPR_assays_of_intracellular_calcium_in_GPCR_drug_discovery
https://www.researchgate.net/publication/26279981_FLIPR_assays_of_intracellular_calcium_in_GPCR_drug_discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2578722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

mitogen-activated protein kinase (MAPK) pathway, specifically leading to the phosphorylation
of ERK1/2.
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Caz*-sensitive dye
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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